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Compound of Interest

Compound Name:
Ethyl 6-bromo-4-chloroquinoline-3-

carboxylate

Cat. No.: B1303697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for Ethyl 6-bromo-4-chloroquinoline-3-
carboxylate, a quinoline derivative of interest in synthetic chemistry and drug discovery. The

information is presented to support research and development activities.

Molecular Identity and Properties
The fundamental molecular characteristics of Ethyl 6-bromo-4-chloroquinoline-3-
carboxylate are essential for experimental design, reaction stoichiometry, and analytical

characterization. Key identifiers and properties are summarized below.

Data Presentation: Core Molecular Information

Identifier Value

Molecular Formula C₁₂H₉BrClNO₂[1][2][3][4]

Molecular Weight 314.56 g/mol [1][2][3]

IUPAC Name ethyl 6-bromo-4-chloro-3-quinolinecarboxylate

CAS Number 206257-39-8[1][3][4][5]
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Structural Relationship
The structure of Ethyl 6-bromo-4-chloroquinoline-3-carboxylate is derived from a core

quinoline ring, substituted at specific positions with bromo, chloro, and ethyl carboxylate

functional groups. Understanding this relationship is key to predicting its chemical behavior and

reactivity.

Ethyl 6-bromo-4-chloroquinoline-3-carboxylate

Quinoline Core Substituents

6-Bromo 4-Chloro 3-Ethyl Carboxylate

Click to download full resolution via product page

Caption: Logical diagram illustrating the structural components of the target molecule.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of this compound

are typically specific to the research context. Standard methodologies would include:

Synthesis: Heterocyclic ring formation followed by functional group interconversion, or direct

functionalization of a pre-formed quinoline scaffold. Reaction progress is monitored by Thin

Layer Chromatography (TLC).
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Purification: Column chromatography using silica gel with a suitable eluent system (e.g.,

hexane/ethyl acetate gradients) followed by recrystallization to achieve high purity.

Characterization:

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and connectivity of

atoms.

Mass Spectrometry (MS): To verify the molecular weight and isotopic pattern characteristic

of bromine and chlorine.

Melting Point Analysis: To assess purity. A known melting point for this compound is 100-

102°C.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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